Cas no 1443305-79-0 ((4-chloro-3-methylphenyl)-thiophen-3-ylmethanol)

• Product Name: (4-chloro-3-methylphenyl)-thiophen-3-ylmethanol
• CAS No: 1443305-79-0
• MF: C₁₂H₁₁ClOS
• MW: 238.733141183853
• MDL: MFCD07775535
• CID: 5218974
• Update Time: 2026-03-06

(4-chloro-3-methylphenyl)-thiophen-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (4-chloro-3-methylphenyl)-thiophen-3-ylmethanol

• MDL： MFCD07775535
• Inchi： 1S/C12H11ClOS/c1-8-6-9(2-3-11(8)13)12(14)10-4-5-15-7-10/h2-7,12,14H,1H3
• InChI Key： AFXCYTKIRKVZRW-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C(C)=C1)(C1C=CSC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on (4-chloro-3-methylphenyl)-thiophen-3-ylmethanol

Comprehensive Overview of (4-chloro-3-methylphenyl)-thiophen-3-ylmethanol (CAS No. 1443305-79-0)

(4-chloro-3-methylphenyl)-thiophen-3-ylmethanol (CAS No. 1443305-79-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a thiophene ring linked to a chloro-methylphenyl group via a methanol bridge, exhibits potential applications in drug discovery and material science. Its molecular formula, C₁₂H₁₁ClOS, highlights its hybrid aromatic-heterocyclic nature, making it a subject of interest for synthetic chemists and researchers exploring small-molecule therapeutics.

In recent years, the demand for heterocyclic compounds like (4-chloro-3-methylphenyl)-thiophen-3-ylmethanol has surged, driven by their versatility in designing enzyme inhibitors and receptor modulators. A trending topic in 2023–2024 is the exploration of sustainable synthesis methods, aligning with the global push for green chemistry. Researchers are investigating catalytic systems to optimize the yield of this compound while minimizing environmental impact—a frequently searched query in academic databases and AI-driven platforms like SciFinder and Reaxys.

The compound’s physicochemical properties—such as moderate lipophilicity (LogP ~2.8) and a molecular weight of 238.73 g/mol—suggest favorable bioavailability for medicinal applications. This aligns with current industry focus on fragment-based drug design (FBDD), where smaller molecules like 1443305-79-0 serve as building blocks for lead optimization. Notably, its chloro and methyl substituents enhance binding affinity to hydrophobic pockets in target proteins, a feature often discussed in structure-activity relationship (SAR) studies.

From an SEO perspective, high-volume search terms related to this compound include "thiophene derivatives in drug discovery," "CAS 1443305-79-0 supplier," and "chlorophenyl methanol applications." These reflect user intent ranging from procurement to academic research. Analytical techniques like HPLC purity analysis (≥98%) and NMR spectral data (δ 7.4–7.6 ppm for aromatic protons) are also frequently queried, underscoring the need for detailed technical documentation.

Innovative applications of (4-chloro-3-methylphenyl)-thiophen-3-ylmethanol extend to organic electronics, where its conjugated system may contribute to charge transport in semiconducting materials. This intersects with the booming interest in flexible electronics and OLED technologies—hot topics in materials science forums. Patent literature reveals its use in intermediate synthesis for crop protection agents, addressing the agrochemical industry’s need for eco-friendly pesticides.

Regulatory compliance is another critical aspect. While not classified as hazardous, proper handling under GLP standards is recommended. Storage conditions (2–8°C, inert atmosphere) and stability studies (up to 24 months) are common concerns for buyers, as evidenced by search trends on B2B platforms like ChemSrc and LookChem.

In conclusion, CAS 1443305-79-0 represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its relevance to AI-aided molecular design and green synthesis positions it at the forefront of contemporary research, answering pressing questions in both academic and industrial settings.